![molecular formula C19H15N3O B5756642 N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide](/img/structure/B5756642.png)
N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide, also known as NIPA, is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide involves the inhibition of the activity of the protein kinase CK2. CK2 is a key regulator of various cellular processes, including cell proliferation, survival, and differentiation. By inhibiting CK2 activity, this compound can disrupt these processes and induce cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in scientific research studies. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of cancer cells, and reduce inflammation. Additionally, this compound has been shown to have a low toxicity profile, making it a promising candidate for further therapeutic development.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide in lab experiments is its low toxicity profile. This allows for higher concentrations of this compound to be used in experiments without causing harm to cells or organisms. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide. One potential avenue of research is the development of this compound-based therapies for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and to identify potential drug targets for its therapeutic use. Finally, the development of more efficient synthesis methods for this compound could facilitate its use in future research studies.
Synthesis Methods
The synthesis of N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide involves a series of chemical reactions that result in the formation of the final product. The starting material for the synthesis is 2-naphthylamine, which is reacted with phthalic anhydride to form 2-(1H-naphtho[2,3-d]imidazol-2-yl)phthalic anhydride. This intermediate product is then reduced with sodium borohydride to yield this compound.
Scientific Research Applications
N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide has been found to have potential therapeutic applications in various scientific research studies. It has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the treatment of inflammatory diseases and cancer.
properties
IUPAC Name |
N-[4-(1H-benzo[f]benzimidazol-2-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O/c1-12(23)20-16-8-6-13(7-9-16)19-21-17-10-14-4-2-3-5-15(14)11-18(17)22-19/h2-11H,1H3,(H,20,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCERWKFTIWRLRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C2=NC3=CC4=CC=CC=C4C=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.